Cas no 61372-53-0 (1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide)

1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide structure
61372-53-0 structure
Product Name:1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide
CAS No:61372-53-0
MF:C11H17IN2
MW:304.170554876328
CID:481789
PubChem ID:71396389
Update Time:2025-04-19

1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide
    • 1,3-dimethyl-2-phenylimidazolidin-1-ium,iodide
    • DTXSID00817958
    • 1,3-Dimethyl-2-phenylimidazolidin-1-ium iodide
    • 61372-53-0
    • Inchi: 1S/C11H16N2.HI/c1-12-8-9-13(2)11(12)10-6-4-3-5-7-10;/h3-7,11H,8-9H2,1-2H3;1H
    • InChI Key: KIMSPWRBMINKIK-UHFFFAOYSA-N
    • SMILES: [I-].[NH+]1(C)CCN(C)C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.9102
  • Monoisotopic Mass: 304.04365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.7Ų

Experimental Properties

  • PSA: 9.14
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